Cas no 875898-38-7 ((Z)-N'-hydroxy-2-phenylethanimidamide)

• Product Name: (Z)-N'-hydroxy-2-phenylethanimidamide
• CAS No: 875898-38-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 4658193
• PubChem ID: 9566465
• Update Time: 2025-05-19

(Z)-N'-hydroxy-2-phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N'-Hydroxy-2-phenylacetimidamide
• 2-Phenylacetamidoxime
• benzylamidoxime
• N-HYDROXY-2-PHENYL-ACETAMIDINE
• N'-HYDROXY-2-PHENYLETHANIMIDAMIDE
• BUTTPARK 97\11-76
• (Z)-N'-hydroxy-2-phenylethanimidamide
• EN300-26246
• Benzeneethanimidamide, N-hydroxy-, [C(Z)]- (9CI)
• MFCD00019953
• W10704
• 875898-38-7
• AKOS001303703
• N'-hydroxy-2-phenylacetimidamide
• BBL011916
• (1E)-N/'-HYDROXY-2-PHENYLETHANIMIDAMIDE
• (1E)- n'-hydroxy-2-phenylethanamidine
• Phenylacetamidoxime, AldrichCPR
• HMS561B15
• CCG-43941
• AS-5438
• (Z)-N'-hydroxy-2-phenylacetamidine
• (1z)-n'-hydroxy-2-phenylethanimidamide
• 261735-00-6
• benzylamidoxime, AldrichCPR
• 19227-11-3
• (1E)-N'-hydroxy-2-phenylethanimidamide
• STK946266
• F2145-0887
• BP-11694
• AKOS016015916
• Benzeneethanimidamide, N-hydroxy-
• CS-0370855
• Benzeneethanimidamide, N-hydroxy-, stereoisomer
• SR-01000633816-1
• 336191-86-7
• J-500152
• (Z)-N'-hydroxy-2-phenylethenimidamide

• MDL： MFCD00019953
• Inchi： 1S/C8H10N2O/c9-8(10-11)6-7-4-2-1-3-5-7/h1-5,11H,6H2,(H2,9,10)
• InChI Key： FVYBAJYRRIYNBN-UHFFFAOYSA-N
• SMILES： O/N=C(/CC1C=CC=CC=1)\N

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Melting Point: 66 °C

(Z)-N'-hydroxy-2-phenylethanimidamide Security Information

• Hazard Category Code： 25-43-34
• Safety Instruction： 36/37-45-39-36/37/39-26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (Z)-N'-hydroxy-2-phenylethanimidamide

Professional Introduction to (Z)-N'-hydroxy-2-phenylethanimidamide (CAS No. 875898-38-7)

(Z)-N'-hydroxy-2-phenylethanimidamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 875898-38-7, this molecule represents a unique structural configuration that has been the subject of extensive studies due to its potential biological activities and mechanistic insights. This introduction aims to provide a comprehensive overview of the compound, its properties, applications, and the latest research findings that underscore its importance in modern medicinal chemistry.

The molecular structure of (Z)-N'-hydroxy-2-phenylethanimidamide consists of a phenyl ring attached to an ethanimidamide moiety, which is further functionalized with a hydroxyl group. This specific arrangement of functional groups contributes to its distinct chemical reactivity and interaction capabilities with biological targets. The presence of the hydroxyl group, in particular, makes it a versatile intermediate in the synthesis of more complex molecules, which could have therapeutic implications.

In recent years, there has been growing interest in exploring the pharmacological potential of amide derivatives, including (Z)-N'-hydroxy-2-phenylethanimidamide. Research has indicated that such compounds may exhibit inhibitory effects on various enzymes and receptors, making them candidates for the development of novel drugs. For instance, studies have shown that amide-based molecules can interact with enzymes involved in inflammatory pathways, suggesting their potential use in treating conditions such as arthritis and other inflammatory disorders.

One of the most compelling aspects of (Z)-N'-hydroxy-2-phenylethanimidamide is its role as a building block in medicinal chemistry. The compound's ability to undergo various chemical transformations allows researchers to modify its structure and optimize its biological activity. This flexibility has led to several innovative synthetic strategies being developed, which could be applied to other related compounds. The synthesis of this molecule often involves multi-step processes that highlight the ingenuity of modern organic chemistry techniques.

The hydroxyl group in (Z)-N'-hydroxy-2-phenylethanimidamide also plays a crucial role in its interactions with biological systems. Hydroxyl-containing compounds are known for their ability to form hydrogen bonds, which can enhance binding affinity to target proteins. This property has been exploited in drug design to improve the efficacy and selectivity of therapeutic agents. Additionally, the phenyl ring contributes to the compound's lipophilicity, which can influence its absorption and distribution within the body.

Recent advancements in computational chemistry have further illuminated the potential of (Z)-N'-hydroxy-2-phenylethanimidamide. Molecular modeling studies have predicted its binding modes with various biological targets, providing valuable insights into how it might function at the molecular level. These predictions have guided experimental efforts and helped researchers design more effective derivatives. The integration of computational methods with traditional wet chemistry has accelerated the discovery process and led to more targeted drug development campaigns.

The pharmacokinetic properties of (Z)-N'-hydroxy-2-phenylethanimidamide are also subjects of ongoing research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical viability. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, making it suitable for oral administration and prolonged therapeutic effects. Further investigation into its metabolic pathways could provide additional insights into how it interacts with the body over time.

In conclusion, (Z)-N'-hydroxy-2-phenylethanimidamide (CAS No. 875898-38-7) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The compound's versatility as a synthetic intermediate and its interactions with biological targets make it an attractive subject for further study. As research continues to uncover new applications and mechanisms, this molecule is poised to play a significant role in the development of next-generation therapeutics.